(Z)-2-cyano-N-(3-ethoxypropyl)-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-(3-ethoxypropyl)-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide
• InChI: InChI=1S/C16H24N4O2/c1-5-20-13(4)15(12(3)19-20)10-14(11-17)16(21)18-8-7-9-22-6-2/h10H,5-9H2,1-4H3,(H,18,21)/b14-10-
• InChI Key: DZGHMLNWKQWQMW-UVTDQMKNSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)C=C(C#N)C(=O)NCCCOCC)C
• Isomeric SMILES: CCN1C(=C(C(=N1)C)/C=C(/C#N)\C(=O)NCCCOCC)C
• Molecular Formula: C16H24N4O2
• Molecular Weight: 304.39 g/mol

Description

(Z)-2-cyano-N-(3-ethoxypropyl)-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide is a useful research compound. Its molecular formula is C16H24N4O2 and its molecular weight is 304.394. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-cyano-N-(3-ethoxypropyl)-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-cyano-N-(3-ethoxypropyl)-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Scintigraphic Detection Applications

(Z)-2-cyano-N-(3-ethoxypropyl)-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide may have potential applications in scintigraphic detection, as indicated by related compounds. For instance, a study on Iodine-123-(S)-2-hydroxy-3-iodo-6-methoxy-N-[(1-ethyl-2-pyrrolidinyl) methyl] benzamide ([123I]-(S)-IBZM), a radiolabeled benzamide, showed its usage in detecting melanoma metastases. The compound was applied in scintigraphic detection, and the study observed its ability to detect cutaneous lesions, pathologic lymph nodes, pulmonary, and hepatic metastases in patients with proven metastatic melanoma. This indicates a potential application of similar compounds in the field of scintigraphic imaging for cancer detection (Maffioli et al., 1994). In another report, marked uptake of [123I]IBZM in a palpable lymph-nodal mass in a patient with metastatic melanoma was observed, suggesting the tracer's potential in oncological imaging, although its exact mechanism of uptake in melanoma remains to be elucidated (Maffioli et al., 1993).

Pharmacokinetic Studies

Research on related compounds can also offer insights into pharmacokinetic properties and therapeutic potentials. For example, a Phase I and Pharmacokinetic study of the Dolastatin 10 Analogue TZT-1027 explored the dose-limiting toxicities, maximum tolerated dose, and pharmacokinetics when given to patients with advanced solid tumors. Results from this study could provide a foundation for understanding the pharmacokinetics of similar compounds (de Jonge et al., 2005).

Diagnostic Imaging

Compounds structurally related to (Z)-2-cyano-N-(3-ethoxypropyl)-3-(1-ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide may hold potential in diagnostic imaging. A study on the sigma receptor scintigraphy with N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA) in patients with suspected primary breast cancer demonstrated the compound's ability to visualize primary breast tumors in vivo, indicating a possible application in diagnostic imaging and as a noninvasive assessment tool for tumor proliferation (Caveliers et al., 2002).